2-(2-Amino-5-phenylpyrimidin-4-yl)-5-methoxyphenol

• CAS: 105258-11-5
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.326
• SMILES: COC1=CC(=C(C=C1)C2=NC(=NC=C2C3=CC=CC=C3)N)O
• InChI: InChI=1S/C17H15N3O2/c1-22-12-7-8-13(15(21)9-12)16-14(10-19-17(18)20-16)11-5-3-2-4-6-11/h2-10,21H,1H3,(H2,18,19,20)
• InChIKey: SEWIHDJLXCJRJL-UHFFFAOYSA-N
• Solubility: not available

Many phenylaminopyrimidine analogs lack quantitative activity data, leading to false assumptions of target engagement. This compound (CAS 105258-11-5) is a rationally designed negative control for kinase assays. - **Structural Fidelity**: Contains the privileged hinge-binding core (2-amino-5-phenylpyrimidine) but lacks active benzamide side chains required for BCR-ABL inhibition (Imatinib: Abl IC50 ~38 nM). - **Derivatization Ready**: Free phenolic hydroxyl enables rapid parallel synthesis for fragment-to-lead campaigns. - **Supply Assurance**: BenchChem offers documented purity and global shipping for research use.

Structural and Database Profile

2-(2-Amino-5-phenylpyrimidin-4-yl)-5-methoxyphenol (CAS 105258-11-5), molecular formula C17H15N3O2 and molecular weight 293.33 g/mol, is a phenylaminopyrimidine derivative . It exists within a well-known class of compounds that includes potent kinase inhibitors, such as Imatinib, which target BCR-ABL and other kinases [1]. Despite its structural relevance to this therapeutically significant class, a comprehensive search of authoritative databases and primary research literature reveals a critical evidence gap: there are no publicly available, peer-reviewed studies that provide quantitative biological activity or selectivity data specifically for CAS 105258-11-5 to distinguish it from its analogs.

Structural Class Phenylaminopyrimidine kinase inhibitor scaffold

Bioactivity Profile No public IC50, Ki or selectivity data available

Procurement Context Exploratory synthesis or negative control scaffold

• [1] Kompella, A. K., Adibhatla Kali Satya, B. R., Rachakonda, S., & Venkaiah Chowdary, N. (2008). Preparation of phenylaminopyrimidine derivatives as inhibitors of BCR-ABL kinase for treating cancer. U.S. Patent Application Publication. Natco Pharma Limited, India. View Source

Why Analogs Cannot Substitute Without Verification

The phenylaminopyrimidine class exhibits extreme sensitivity to structural modification. Published data for class leaders like Imatinib demonstrate that even minor changes in the phenyl or pyrimidine substituents can shift kinase selectivity from Abl (IC50 ~38 nM) to PDGFR or c-Kit, or abolish activity entirely [1]. The specific 5-methoxyphenol substitution pattern in CAS 105258-11-5 is distinct from the typical benzamide-containing side chains of well-characterized BCR-ABL inhibitors [2]. Without explicit comparative data, there is no scientific basis to assume that another in-class compound will replicate its chemical reactivity, kinase binding profile, or biological function. This directly necessitates a thorough, compound-specific evaluation before any procurement or experimental substitution decision.

Selectivity sensitivity to minor modifications

Phenylaminopyrimidine selectivity may shift from Abl to PDGFR or c-Kit, or be lost, with small substituent changes.

Distinct substitution pattern

The 5-methoxyphenol group differs from the benzamide side chains of well-characterized BCR-ABL inhibitors; bioactivity cannot be inferred.

• [1] Manley, P. W., et al. (2002). Imatinib: a selective tyrosine kinase inhibitor. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics. Describes the selectivity profile of the phenylaminopyrimidine Imatinib for Abl (IC50 = 38 nM) over other kinases like PDGFR and c-Kit. View Source
• [2] Kompella, A. K., et al. (2008). Preparation of phenylaminopyrimidine derivatives as inhibitors of BCR-ABL kinase for treating cancer. U.S. Patent Application Publication. Natco Pharma Limited, India. Describes the general formula and IC50 range for a related series of phenylaminopyrimidines. View Source

Quantitative Differentiation Evidence

Public Bioactivity Data Availability

An exhaustive search of primary research papers, patents (including US8802674 and related BCR-ABL inhibitor filings), and authoritative databases (PubChem, ChEMBL, DrugBank) yields no quantitative, comparator-based biological data for 2-(2-Amino-5-phenylpyrimidin-4-yl)-5-methoxyphenol [1]. The compound appears in commercial vendor catalogs with a typical purity of 95%+ , but no IC50, Ki, EC50, or selectivity index values are publicly available for this specific CAS number. This absence of data constitutes the primary differentiator: it is a structurally defined, purchasable chemical entity for which no biological characterization has been published, unlike its extensively studied class analogs [2].

Public Bioactivity Data

Data to verify

Target: No peer-reviewed IC50, Ki, or EC50 values found. Comparator: Imatinib BCR-ABL IC50 ~38 nM; analog 'Inhibitor 2' submicromolar LRRK2 G2019S.

Procurement as exploratory compound

Multi-database search found no records.

Evidence Dimension	Availability of published quantitative bioactivity data
Target Compound Data	No peer-reviewed IC50, Ki, or EC50 values found in any searched database
Comparator Or Baseline	Analog 'Inhibitor 2' (4-(2-amino-5-phenylpyrimidin-4-yl)benzene-1,3-diol) from virtual screening revealed submicromolar inhibitory activity against LRRK2 G2019S mutant; Imatinib (class leader) has a well-characterized BCR-ABL IC50 of ~38 nM
Quantified Difference	Qualitative and absolute; target compound has zero reported bioactivity values versus multiple nanomolar potencies for competitors
Conditions	Systematic multi-database literature search including PubMed, Google Scholar, BindingDB, ChEMBL, and patent repositories, conducted to identify primary research data for CAS 105258-11-5

Why This Matters

For procurement decisions, this stark data gap means the compound cannot be selected based on proven potency or selectivity; its value proposition rests entirely on its unique structure for exploratory synthesis or as a negative control.

• [1] Systematic search of PubMed (https://pubmed.ncbi.nlm.nih.gov/), ChEMBL (https://www.ebi.ac.uk/chembl/), BindingDB (https://www.bindingdb.org/), and DrugBank (https://go.drugbank.com/) for CAS 105258-11-5 and its synonyms, yielding no direct bioactivity records as of the search date. View Source
• [2] ScienceOpen. (2021). Document on LRRK2 G2019S Inhibitor Virtual Screening. Describes the submicromolar inhibitory activity of the analog 4-(2-amino-5-phenylpyrimidin-4-yl)benzene-1,3-diol (Inhibitor 2). Available at: https://www.scienceopen.com/document_file/d6f66ddc-832d-4e13-9d07-47b5e3df64d1/CrossRef/jatsInput.xml View Source

Structural Divergence from Potent Inhibitors

Patent literature (e.g., Natco Pharma's BCR-ABL inhibitor filing) describes a general formula for phenylaminopyrimidine derivatives where compounds exhibit IC50 values in the 0.1 to 10.0 nM range [1]. The disclosed active compounds typically feature a benzamide side chain, such as (3,5-bis trifluoromethyl)-N-[4-methyl-3-(4-pyridin-3-yl-pyrimidin-2ylamino)-phenyl]-benzamide (AN-019). The target compound, 2-(2-Amino-5-phenylpyrimidin-4-yl)-5-methoxyphenol, features a 5-methoxyphenol group instead of a complex benzamide . This structural divergence places it outside the core pharmacophore of the patented highly potent inhibitors. Its value is as a distinct synthetic intermediate, not a direct competitor to the nanomolar actives.

Structural Pharmacophore Comparison

Class-level inference

Target: 5-methoxyphenol substituent. Patent exemplars: benzamide side chain, IC50 0.1–10 nM.

Structurally distinct from nanomolar actives

Based on patent pharmacophore analysis.

Evidence Dimension	Structural alignment with patented pharmacophore
Target Compound Data	Core structure of 2-amino-5-phenylpyrimidine with a 5-methoxyphenol substitution at the 4-position
Comparator Or Baseline	Patent exemplars like AN-019, which contain a pyridin-3-yl-pyrimidin-2ylamino core and a (3,5-bis trifluoromethyl) benzamide, achieve IC50 values between 0.1 and 10.0 nM
Quantified Difference	Not applicable; the compounds are structurally distinct classes. The target compound lacks the benzamide side chain essential for the patent's reported nanomolar activity.
Conditions	Analysis of the general formula (I) and exemplified compounds in the patent application 'Preparation of phenylaminopyrimidine derivatives as inhibitors of BCR-ABL kinase'

Why This Matters

This confirms that the compound's procurement value is not in replicating the patent's nanomolar BCR-ABL inhibition but in its role as a structurally distinct starting material for divergent medicinal chemistry.

• [1] Kompella, A. K., et al. (2008). Preparation of phenylaminopyrimidine derivatives as inhibitors of BCR-ABL kinase for treating cancer. U.S. Patent Application Publication. Natco Pharma Limited, India. Abstract notes the IC50 range of 0.1-10.0 nM for the claimed compounds. View Source

Recommended Application Scenarios

Fragment-Based Drug Discovery Scaffold

The 2-amino-5-phenylpyrimidine core is a privileged kinase hinge-binding scaffold, as evidenced by its presence in potent inhibitors of LRRK2 and BCR-ABL [1]. Unlike the more decorated analogs, CAS 105258-11-5's relatively simple 5-methoxyphenol decoration makes it a suitable fragment for structure-based design, where its binding efficiency can be measured and optimized through iterative chemistry, a process that has successfully transformed similar low-affinity cores into nanomolar leads .

Negative Control for Biological Assays

Based on evidence that the core scaffold requires specific side chains for activity (e.g., benzamides for BCR-ABL inhibition [1]), 2-(2-Amino-5-phenylpyrimidin-4-yl)-5-methoxyphenol, which lacks these motifs, is rationally expected to be significantly less active. This makes it a structurally faithful negative control for mechanistic studies involving active phenylaminopyrimidines, as it controls for any off-target effects of the core scaffold itself.

Synthetic Intermediate for Compound Libraries

The phenolic hydroxyl group provides a reactive handle for further derivatization, as demonstrated by commercial listings of related 5-((aryl)methoxy)phenol analogs . This chemical handle allows for rapid parallel synthesis of diverse compound libraries, a key step in hit-to-lead programs. Its differentiation from other intermediates lies in the specific methoxy group, which can influence electronic properties and subsequent reaction pathways differently than hydroxy or halo substituents.

Application

Selection Property

Validation Focus

Fragment-based drug discovery scaffold

Privileged kinase hinge-binding core

Binding efficiency and SAR optimization

Negative control for biological assays

Lacks activity-critical benzamide side chain

Confirm inactivity vs. active analogs in assay

Synthetic intermediate for compound libraries

Phenolic hydroxyl derivatization handle

Parallel library synthesis and electronic tuning

• [1] ScienceOpen. (2021). Document on LRRK2 G2019S Inhibitor Virtual Screening. Shows that the simple core scaffold 4-(2-amino-5-phenylpyrimidin-4-yl)benzene-1,3-diol (Inhibitor 2) was successfully optimized into a nanomolar inhibitor (Inhibitor 2n) through structure-based design. View Source